Chromatography Standards
  • Naproxen
    Naproxen
    • Cat. No.:
    • B1676952
    • CAS No.:
    • 22204-53-1
    • Molecular Formula:
    • C14H14O3
    • Molecular Weight:
    • 230.26 g/mol
    Description
    Naproxen is a methoxynaphthalene that is 2-methoxynaphthalene substituted by a carboxy ethyl group at position 6. Naproxen is a non-steroidal anti-inflammatory drug commonly used for the reduction of pain, fever...
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  • Naproxen Sodium
    Naproxen Sodium
    • Cat. No.:
    • B1676954
    • CAS No.:
    • 26159-34-2
    • Molecular Formula:
    • C14H13NaO3
    • Molecular Weight:
    • 252.24 g/mol
    Description
    Naproxen sodium is an organic sodium salt consisting of equimolar amounts of naproxen(1-) anions and sodium anions. It has a role as a non-narcotic analgesic, a cyclooxygenase 2 inhibitor, a cyclooxygenase 1 inh...
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  • Butyl acetate
    Butyl acetate
    • Cat. No.:
    • B1676999
    • CAS No.:
    • 123-86-4
    • Molecular Formula:
    • C6H12O2
      CH3COO(CH2)3CH3
      C6H12O2
    • Molecular Weight:
    • 116.16 g/mol
    Description
    EMSURE grade solvents are suitable for a broad spectrum of classical lab applications, and are frequently used in regulated and highly demanding lab applications. EMSURE...
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  • Butylbenzene
    Butylbenzene
    • Cat. No.:
    • B1677000
    • CAS No.:
    • 104-51-8
    • Molecular Formula:
    • C10H14
    • Molecular Weight:
    • 134.22 g/mol
    Description
    Butylbenzene is a colourless organic solvent. It is used in pesticide manufacturing, plasticizer and also as solvent for coating. It is sometimes used as surface active agent, polymer linking agent and in organi...
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  • Naphthalene
    Naphthalene
    • Cat. No.:
    • B1677914
    • CAS No.:
    • 91-20-3
    • Molecular Formula:
    • C10H8
    • Molecular Weight:
    • 128.17 g/mol
    Description
    Naphthalene is a natural product found in Herbertus norenus, Swertia japonica, and other organisms with data available.
    Naphthalene is a white, volatile, solid polycyclic hydrocarbon with a strong mothball odor. Naphthalene is obtained from either coal tar or petroleum distillation and is primarily used to manufacture phthalic anhydride, but is also used in moth repellents. Exposure to naphthalene is associated with hemolytic anemia, damage to the liver and neurological system, cataracts and retinal hemorrhage. Naphthalene is reasonably anticipated to be a human carcinogen and may be associated with an increased risk of developing laryngeal and colorectal cancer. (NCI05)
    Naphthalene can cause cancer according to The National Toxicology Program.
    Naphthalene is the simplest polyaromatic hydrocarbon (PAH) consisting of two fused benzene rings. It has a distinct, pungent odor that can be detected at levels as low as 0.08 ppm. Naphthalene is the most abundant single component of coal tar so most of it is now industrially derived from coal tar. From the 1960s until the 1990s, significant amounts of naphthalene were also produced from heavy petroleum fractions during petroleum refining, but today petroleum-derived naphthalene represents only a minor component of naphthalene production. Naphthalene is also produced naturally with trace amounts of naphthalene being produced by black walnuts, magnolias and specific types of deer, as well as the Formosan subterranean termite. Some strains of the endophytic fungus (Muscodor albus) also produce naphthalene. Naphthalene and other polycyclic aromatic hydrocarbons (PAHs) are released from incomplete combustion processes originating in industry, cigarette smoke and motor vehicle exhaust, as well as natural events such as forest fires. Industrially, naphthalene is used in the production of phthalic anhydride, as a solvent for chemical reactions, as a wetting agent and as a fumigant. It is also used in pyrotechnic special effects such as the generation of black smoke and simulated explosions. In the past, naphthalene was administered orally to kill parasitic worms in livestock. Naphthalene was once the primary ingredient in mothballs, though its use has largely been replaced in favor of alternatives such as 1,4-dichlorobenzene. In a sealed container containing naphthalene pellets, naphthalene vapors build up to levels that are toxic to both the adult and larval forms of many moths. Naphthalene has been shown to exhibit apoptotic and catabolic functions (4, 5). Exposure to large amounts of naphthalene may damage or destroy red blood cells. Humans, in particular children, have developed this condition, known as hemolytic anemia, after ingesting mothballs or deodorant blocks containing naphthalene.
    naphthalene is a metabolite found in or produced by Saccharomyces cerevisiae.
    See also: ... View More ..."> Naphthalene appears as a white crystalline volatile solid with a strong coal-tar odor. The solid is denser than water and insoluble in water. Burns, but may be difficult to ignite. In the molten form it is very...
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  • Nequinate
    Nequinate
    • Cat. No.:
    • B1678197
    • CAS No.:
    • 13997-19-8
    • Molecular Formula:
    • C22H23NO4
    • Molecular Weight:
    • 365.4 g/mol
    Description
    Nequinate is a member of quinolines.
    Nequinate is an antiprotozoan used as a coccidiostat for poultry and rabbits. Nequinate belongs to the family of Hydroquinolones. These are compounds containing an hydroge...
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  • Nicarbazin
    Nicarbazin
    • Cat. No.:
    • B1678737
    • CAS No.:
    • 330-95-0
    • Molecular Formula:
    • C19H18N6O6
    • Molecular Weight:
    • 426.4 g/mol
    Description
    Nicarbazin is an organic molecular entity.
    An equimolar complex of 4,4'-Dinitrocarbanilide and 2-Hydroxy-4,6-dimethylpyrimidine. A coccidiostat for poultry.
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  • Nifenazone
    Nifenazone
    • Cat. No.:
    • B1678857
    • CAS No.:
    • 2139-47-1
    • Molecular Formula:
    • C17H16N4O2
    • Molecular Weight:
    • 308.33 g/mol
    Description
    Nifenazone is a ring assembly and a member of pyrazoles.
    NIFENAZONE is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 4 investigational indications.
    RN giv...
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  • Akabar
    Akabar
    • Cat. No.:
    • B1678864
    • CAS No.:
    • 965-52-6
    • Molecular Formula:
    • C12H9N3O5
    • Molecular Weight:
    • 275.22 g/mol
    Description
    Nifuroxazide is a member of benzoic acids.
    NIFUROXAZIDE is a small molecule drug with a maximum clinical trial phase of IV and has 1 investigational indication.
    structure...
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  • Furanace
    Furanace
    • Cat. No.:
    • B1678866
    • CAS No.:
    • 13411-16-0
    • Molecular Formula:
    • C12H10N2O4
    • Molecular Weight:
    • 246.22 g/mol
    Description
    Nifurpirinol is a C-nitro compound and a member of furans.
    NIFURPIRINOL is a small molecule drug with a maximum clinical trial phase of II.
    structure
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